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Compound of Interest

Compound Name: Sulindac sodium

Cat. No.: B12409037 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Sulindac sodium in a laboratory setting. Researchers, scientists, and

drug development professionals are advised to adhere to these procedural guidelines to

ensure safety and compliance with environmental regulations.

Sulindac sodium, a non-steroidal anti-inflammatory drug (NSAID), is classified as a toxic solid

for transport and disposal purposes. Improper disposal can pose a risk to human health and

the environment. This guide outlines the necessary steps for its safe handling and disposal.

Regulatory Classification and Waste
Characterization
Sulindac sodium is categorized under UN2811 as a "Toxic solid, organic, n.o.s." for

transportation. As such, it is subject to specific handling and disposal regulations. In the United

States, the primary regulations governing the disposal of such chemical waste are the

Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA).

Under RCRA, a chemical waste is considered hazardous if it exhibits one or more of the

following characteristics: ignitability, corrosivity, reactivity, or toxicity. While Sulindac sodium
does not typically exhibit the first three characteristics, its classification as a toxic substance

necessitates careful management as a hazardous waste.
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RCRA Hazardous Waste
Characteristic

Defining Criteria
Relevance to Sulindac
Sodium

Ignitability

Liquid with a flash point <

60°C; solid capable of causing

fire through friction, absorption

of moisture, or spontaneous

chemical changes; ignitable

compressed gas; an oxidizer.

Not generally applicable.

Corrosivity

Aqueous solution with a pH ≤ 2

or ≥ 12.5; a liquid that corrodes

steel at a rate > 6.35 mm per

year.[1][2]

Not generally applicable.

Reactivity

Normally unstable and readily

undergoes violent change

without detonating; reacts

violently with water; forms

potentially explosive mixtures

with water; generates toxic

gases, vapors, or fumes when

mixed with water.[3]

Not generally applicable.

Toxicity

Determined by the Toxicity

Characteristic Leaching

Procedure (TCLP), which

identifies harmful chemicals

that can leach into soil and

water.

As a toxic solid, Sulindac

sodium waste must be

managed to prevent

environmental contamination.

Step-by-Step Disposal Procedure
The following steps provide a clear workflow for the safe disposal of Sulindac sodium from a

laboratory.

Personal Protective Equipment (PPE): Before handling Sulindac sodium waste, ensure

appropriate PPE is worn, including safety goggles, gloves, and a lab coat.
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Waste Segregation:

Do not mix Sulindac sodium waste with non-hazardous waste.

Collect all solid Sulindac sodium waste, including expired product, unused quantities,

and contaminated materials (e.g., weighing boats, contaminated paper towels), in a

designated, leak-proof, and clearly labeled hazardous waste container.

For solutions containing Sulindac sodium, collect them in a separate, compatible, and

clearly labeled liquid hazardous waste container. Do not pour any solution containing

Sulindac sodium down the drain.[4]

Container Labeling:

The hazardous waste container must be labeled with the words "Hazardous Waste."

The label must also include the full chemical name ("Sulindac sodium"), the hazard

characteristic (Toxic), and the accumulation start date.

Storage:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

satellite accumulation area within the laboratory.

Ensure the storage area is away from incompatible materials.

Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the hazardous waste.

Chemical waste must be disposed of through a licensed professional waste disposal

service.[5] These services are equipped to transport and dispose of hazardous materials

in accordance with all federal, state, and local regulations.

Experimental Protocols
Note on Chemical Neutralization:
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There are no publicly available, validated, and peer-reviewed experimental protocols for the

chemical neutralization or deactivation of Sulindac sodium in a standard laboratory setting for

disposal purposes. Research on the removal of NSAIDs from wastewater involves advanced

oxidation or adsorption processes that are not suitable or safe for routine lab-scale disposal.[4]

[6]

Attempting to neutralize chemical waste without a validated procedure can be dangerous,

potentially leading to the creation of more hazardous byproducts or causing an unsafe reaction.

Therefore, the recommended and mandatory procedure is to treat all Sulindac sodium waste

as hazardous and arrange for its disposal via a licensed contractor as outlined above.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Sulindac sodium.
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Start: Have Sulindac
Sodium Waste?

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is the waste solid or
liquid?

Place in designated
'Hazardous Waste'
SOLID container.

Solid

Place in designated
'Hazardous Waste'
LIQUID container.

Liquid

Label container with:
- 'Hazardous Waste'
- 'Sulindac Sodium'

- 'Toxic'
- Accumulation Date

DO NOT pour
down the drain.

Store sealed container in a
secure Satellite

Accumulation Area.

Contact Environmental
Health & Safety (EHS)

for pickup.

End: Waste properly
disposed.
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Caption: Decision workflow for the safe disposal of Sulindac sodium waste in a laboratory

setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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